N-[2-(dimethylamino)ethyl]-N'-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}ethanediamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N'-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)oxamide
• InChI: InChI=1S/C18H24N4O3/c1-21(2)9-7-19-17(24)18(25)20-14-10-12-4-3-8-22-15(23)6-5-13(11-14)16(12)22/h10-11H,3-9H2,1-2H3,(H,19,24)(H,20,25)
• InChI Key: WSWJFURVQDTYHI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)C(=O)NC1=CC2=C3C(=C1)CCC(=O)N3CCC2
• Molecular Formula: C18H24N4O3
• DSSTOX Substance ID: DTXSID701324854
• Molecular Weight: 344.4 g/mol
• Solubility: 50.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 898427-66-2

Description

The closest compounds I found are N-[2-(Dimethylamino)ethyl]-1,8-naphthalimide derivatives. These are photoinitiators that can be used in free radical or cationic photopolymerization under the irradiation of various LEDs.

Synthesis Analysis

The synthesis of similar compounds, N-[2-(Dimethylamino)ethyl]-1,8-naphthalimide derivatives, involves different substituents (bromo group, primary amine, secondary amine, and tertiary amine) in the naphthalimide skeleton.

Molecular Structure Analysis

The molecular structure of similar compounds, N-[2-(Dimethylamino)ethyl]-1,8-naphthalimide derivatives, includes different substituents (bromo group, primary amine, secondary amine, and tertiary amine) in the naphthalimide skeleton.

Chemical Reactions Analysis

These N-[2-(Dimethylamino)ethyl]-1,8-naphthalimide derivatives can initiate the free radical polymerization of acrylates under a LED at 405 nm.

Scientific Research Applications

. This application is particularly useful in the field of polymer chemistry.

. This has potential applications in the creation of advanced materials with unique properties.

. This opens up possibilities for creating complex structures with precise control over their physical properties.

N-[2-(trimethylammonium)ethyl]-1,8-naphthalimide, a derivative of the compound , can generate semi-stable radical anion species via photo-induced electron transfer from carboxylate to the naphthalimide derivative. .

. This could have potential applications in drug delivery and other biomedical fields.

. These hydrogels could have potential applications in controlled drug release, tissue engineering, and other biomedical applications.

Mechanism of Action

Target of Action

It’s known that similar compounds, such as 1,8-naphthalimide derivatives, have been used in the development of anion sensors . These sensors selectively detect specific anions, which play crucial roles in biological systems and industrial applications .

Mode of Action

The compound interacts with its targets through a photo-induced colorimetric reaction . This reaction involves the generation of semi-stable radical anion species via photo-induced electron transfer from a carboxy group to the naphthalimide derivative . The generation of the naphthalimide-based radical anion is verified by 1H NMR and cyclic voltammetry analyses .

Biochemical Pathways

The photo-induced colorimetric reaction suggests that the compound could influence pathways involving electron transfer .

Result of Action

The generation of semi-stable radical anion species suggests that the compound could have significant effects at the molecular level .

Action Environment

The photo-induced colorimetric reaction suggests that light exposure could be a significant environmental factor .

Future Directions

The generation and stabilization phenomena of naphthalimide-based radical anion species will contribute to the development of sophisticated detection systems specific for carboxylate.